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Abstract
L-homoarginine (hArg) is a non-proteinogenic amino acid that serves as a substrate for nitric

oxide synthase and an inhibitor of arginase, playing a role in the regulation of the L-

arginine/nitric oxide (NO) metabolic pathway.[1][2][3] Low plasma concentrations of L-

homoarginine have been identified as an independent risk factor for cardiovascular disease

and mortality.[4] This application note presents a sensitive, specific, and rapid method for the

quantification of L-homoarginine in human plasma using High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). The described protocol involves

a simple protein precipitation step for sample preparation and utilizes a stable isotope-labeled

internal standard for accurate quantification. This method is suitable for both clinical research

and drug development applications.

Introduction
L-homoarginine is a structural analog of L-arginine and is involved in the production of nitric

oxide (NO), a critical signaling molecule in the cardiovascular system.[1][2][3] Synthesized

primarily in the kidneys from lysine, L-homoarginine's physiological role is a subject of ongoing

research, particularly its association with endothelial dysfunction and cardiovascular diseases.

[5] Accurate and reliable quantification of L-homoarginine in plasma is crucial for understanding

its pathophysiology and for the development of potential therapeutic interventions.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS) is a powerful analytical technique for the quantification of small molecules in complex
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biological matrices due to its high sensitivity and selectivity.[6] This application note details a

validated HPLC-MS/MS method for the determination of L-homoarginine in plasma, providing

researchers, scientists, and drug development professionals with a robust protocol for their

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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